Cas no 864440-04-0 ()

864440-04-0 structure
structure
Product Name:
CAS No:864440-04-0
MF:C4H7N3O
MW:113.117880105972
CID:6773007
PubChem ID:18533689
Update Time:2024-03-04

Chemical and Physical Properties

Names and Identifiers

    • Inchi: 1S/C4H7N3O/c5-7-6-1-4-2-8-3-4/h4H,1-3H2
    • InChI Key: GOWVMFKWKFPNKV-UHFFFAOYSA-N
    • SMILES: O1CC(CN=[N+]=[N-])C1

Computed Properties

  • Exact Mass: 113.058911855g/mol
  • Monoisotopic Mass: 113.058911855g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 115
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 23.6Ų
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